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Compound of Interest

Compound Name: Carisoprodol-D7

CAS No.: 1218911-16-0

Cat. No.: B578532

Get Quote

Content Type: Technical Safety & Operational Protocol Target Audience: Analytical Chemists,

Toxicologists, and Lab Managers Regulatory Status: US DEA Schedule IV | Acute Toxicity

Category 3

Executive Summary: The Dual-Hazard Framework
Handling Carisoprodol-D7 (Propyl-d7) presents a unique intersection of toxicological risk,

regulatory compliance, and analytical precision. As a deuterated internal standard used

primarily in LC-MS/GC-MS forensic workflows, the substance is high-value and handled in

milligram quantities.

This guide moves beyond generic safety advice. It treats the handling of Carisoprodol-D7 as a

Dual-Hazard Operation:

Biological Hazard: Acute toxicity and CNS depression risks associated with the parent

compound.

Data Hazard: The risk of isotopic scrambling or moisture contamination compromising the

integrity of the internal standard.
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Risk Assessment & Hazard Profile
Before selecting PPE, you must understand the specific properties driving the risk.

Carisoprodol-D7 is not merely a muscle relaxant; in its pure powder form, it is a potent

chemical requiring containment.

Parameter Specification Operational Implication

CAS Number 1215502-34-5 (Labeled)
Verification required for

inventory logs.

DEA Schedule Schedule IV (USA)
Mandatory: Secure storage;

usage logs required by law.

GHS Classification
Acute Tox. 3

(Oral/Dermal/Inhalation)

Critical: Higher toxicity

classification than generic bulk

Carisoprodol (often Cat 4).

Solubility Methanol, Acetonitrile, Ethanol

PPE must protect against both

the drug and the organic

solvent carrier.

Physical State Crystalline Solid (Hygroscopic)
Susceptible to static; requires

anti-static weighing protocols.

Expert Insight: Do not underestimate the dermal absorption risk. Carisoprodol is lipophilic (LogP

~2.1).[1] When dissolved in Methanol (a skin-penetrating solvent), the "carrier effect"

significantly increases the rate at which the drug enters the bloodstream upon accidental splash

contact.

The PPE Matrix: A Self-Validating System
The following PPE protocol is designed as a "redundant barrier system." If one layer fails (e.g.,

glove tear), the secondary layer ensures safety.
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Personal Protective Equipment Specifications
Component Specification Scientific Rationale

Primary Gloves Nitrile (0.11 mm / 4 mil)

Provides tactile sensitivity for

weighing. Nitrile offers

excellent resistance to

Methanol (breakthrough >10

min) for incidental splashes.

Secondary Gloves Nitrile (Extended Cuff)

Worn under the lab coat cuff.

Acts as the final barrier against

permeation if the outer glove is

compromised.

Respiratory Fume Hood (Primary)

Do not rely on N95s.

Engineering controls (Class II

Fume Hood) are the only

validated method for handling

Cat 3 powders.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

for solubilization steps where

Methanol/Acetonitrile splash

risks exist.

Body Protection Lab Coat (Tyvek/Poly)

Cotton coats absorb solvents.

Use fluid-resistant materials

(e.g., Tyvek) when handling

liquid stocks.

Visualizing the Safety Decision Logic
The following diagram illustrates the decision-making process for entering the handling zone.
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Start: Handling Carisoprodol-D7

Is the substance Solid or in Solution?

Solid (Powder) Solution (e.g., Methanol)

Engineering: Class II Fume Hood
(Face Velocity: 80-100 fpm)

Static Control: Ionizing Bar/Gun

Respiratory: N95 (if hood failure risk)
OTHERWISE: Hood Only

Final Check: DEA Log Updated?

Engineering: Fume Hood
(Solvent Vapor Capture)

Glove: Double Nitrile
(Change every 15 mins)

PROCEED WITH EXPERIMENT

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on the physical state of Carisoprodol-D7.
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Operational Protocol: From Storage to Solubilization
This workflow integrates safety with analytical best practices to prevent "Isotopic Scrambling"

(loss of deuterium label due to exchange with ambient moisture/protons, though rare on the

propyl chain, moisture affects mass accuracy).

Phase 1: Retrieval & Weighing (The Critical Step)
Protocol:

DEA Log: Sign out the specific vial from the Schedule IV safe.

Acclimatization: Allow the vial to reach room temperature in a desiccator before opening to

prevent condensation (moisture introduces weighing errors).

Static Elimination: Use an ionizing gun on the weighing boat. Deuterated standards are

often fluffy, electrostatic powders. Static can cause the powder to "jump" onto the balance

pan, contaminating the equipment.

Weighing: Weigh the target mass (e.g., 10 mg) into a volumetric flask, not a boat, if

possible, to eliminate transfer loss.

Phase 2: Solubilization (Stock Preparation)
Solvent Choice: Methanol (MeOH) is preferred for stock solutions (1 mg/mL).

Safety Note: Methanol is toxic and flammable.

Procedure:

Add solvent to the flask inside the fume hood.

Sonicate for 5 minutes to ensure complete dissolution.

Labeling: Label immediately with: Name, Concentration, Solvent, Date, Initials, and "DEA

Schedule IV".

Phase 3: Storage
Condition: Store at -20°C.
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Security: Must be returned to a locked refrigerator/freezer accessible only to authorized

personnel (DEA Requirement).

Visualizing the Analytical Workflow

DEA Safe
(Retrieval)

Desiccator
(Temp Equilibrate)

 Log Entry Microbalance
(Anti-Static Gun)

 No Condensation Solubilization
(MeOH/Sonicate)

 Fume Hood Aliquot
(Amber Vials)

 Minimize Headspace DEA Freezer
(-20°C)

 Secure Lock

Click to download full resolution via product page

Figure 2: Step-by-step operational workflow for handling Carisoprodol-D7 standards.

Disposal & Decontamination (DEA Compliance)
Because Carisoprodol is a controlled substance, you cannot simply throw waste in the trash.

Solid Waste (Contaminated wipes/gloves):

Must be rendered "non-retrievable."

Place in a specific "Controlled Substance Waste" container (often a sequestered chemical

waste bin).

Log the estimated mass of waste generated.

Liquid Waste (Expired Stocks):

Do not pour down the drain.

Use a Reverse Distributor for expired inventory or an onsite chemical destruction kit (e.g.,

RxDestroyer) if permitted by local regulations.

Form 41: If destroying onsite, a DEA Form 41 may need to be filed/maintained depending

on your registration type (Researcher vs. Practitioner).

Spill Cleanup:
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Small Spill (<10 mg): Wipe with methanol-dampened paper towels. Dispose of towels as

controlled waste.

Documentation: Any loss of a controlled substance must be noted in the inventory log.

Significant unexplained losses must be reported to the DEA (Form 106).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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